Peramine Hemisulfate
Description
Properties
Molecular Formula |
C₁₂H₁₇N₅O 1/2H₂SO₄ |
|---|---|
Molecular Weight |
296.34 |
Synonyms |
N-[3-(1,2-Dihydro-2-methyl-1-oxopyrrolo[1,2-a]pyrazin-3-yl)propyl]-guanidine Hemisulfate; Pyrrolo[1,2-a]pyrazine, guanidine deriv. Hemisulfate |
Origin of Product |
United States |
Biosynthetic Pathways and Genetic Determinants of Peramine Hemisulfate
Identification of Producing Fungal Endophytes and Strains
The ability to synthesize peramine (B34533) is not ubiquitous among fungi but is concentrated within specific genera and strains, primarily those that form symbiotic associations with plants.
Peramine is famously produced by fungal endophytes belonging to the genus Epichloë. nih.govfrontiersin.org These fungi establish mutualistic, symbiotic relationships with many cool-season grasses of the Poaceae subfamily Pooideae. nih.govnih.gov The genus Epichloë encompasses both sexually and asexually reproducing species; the asexual species were formerly classified under the genus Neotyphodium before being integrated into Epichloë. tandfonline.com
While initially thought to be exclusive to the Epichloë genus, the genetic machinery for peramine production has since been identified in other, more distantly related fungi. nih.gov Research has uncovered orthologous gene clusters in the insect-pathogenic fungi Metarhizium rileyi and Metarhizium majus, as well as in the lichen-forming fungus Cladonia grayi. nih.govusda.gov This discovery expanded the known distribution of peramine biosynthesis beyond plant symbionts.
Table 1: Fungal Genera Known to Possess Peramine Biosynthesis Genes
| Genus | Lifestyle | Associated Organisms |
|---|---|---|
| Epichloë | Endophytic (mutualistic) | Cool-season grasses (e.g., Lolium, Festuca) |
| Metarhizium | Entomopathogenic | Insects |
Significant diversity exists among different strains of Epichloë in their capacity to produce peramine. frontiersin.orgnih.gov The presence of the necessary gene does not always guarantee the production of the compound. mdpi.com For instance, some Epichloë strains possess non-functional alleles of the peramine synthesis gene, rendering them unable to produce the alkaloid. nih.govmdpi.com
Studies on various Epichloë isolates reveal this variability. In an analysis of four Epichloë bromicola strains, all contained the genetic framework for peramine synthesis, but polymorphisms led to different metabolic outputs. frontiersin.org Two strains produced peramine, while the other two produced a related intermediate, pyrrolopyrazine-1,4-dione, due to a specific gene deletion. frontiersin.org Similarly, of three E. bromicola strains isolated from wild barley, only one was predicted to produce peramine based on its genetic profile. mdpi.com This intraspecific variation is also influenced by the host grass, indicating that the plant-fungus interaction can modulate gene expression and alkaloid production. mdpi.comfrontiersin.org
The potential for metabolic engineering has been demonstrated through the introduction of a functional peramine synthesis gene into non-producing Epichloë strains, successfully enabling them to produce the compound both in culture and within a host plant. nih.gov
Table 2: Examples of Strain-Specific Peramine Production Potential in Epichloë
| Species | Strain(s) | Host | Peramine Production | Reference |
|---|---|---|---|---|
| Epichloë bromicola | PF5, PF9 | Psathyrostachys lanuginosa | Predicted to produce peramine | frontiersin.org |
| Epichloë bromicola | QG2, QG4 | Psathyrostachys lanuginosa | Produce pyrrolopyrazine-1,4-diones (not peramine) due to gene deletion | frontiersin.org |
| Epichloë bromicola | XJE1 | Wild Barley | Predicted to produce peramine | mdpi.com |
| Epichloë bromicola | XJE2, XJE3 | Wild Barley | Predicted to be non-producers (incomplete gene) | mdpi.com |
| Epichloë festucae | Multiple | Festuca rubra | Production varies by strain and geographic origin | csic.es |
| Epichloë sp. | NEA12 | Perennial Ryegrass | Non-producer (naturally) | researchgate.net |
Molecular Genetics of Peramine Hemisulfate Biosynthesis
The synthesis of peramine is controlled by a specific genetic locus, which has been extensively characterized.
The biosynthesis of peramine is remarkable in its genetic simplicity, requiring only a single gene, designated perA (also known as ppzA). frontiersin.orgnih.gov This gene, approximately 8.3 kb in length, encodes a large, multifunctional enzyme called a non-ribosomal peptide synthetase (NRPS). nih.gov
The PerA enzyme is structured into two distinct modules, which are responsible for recognizing and incorporating the two amino acid precursors of peramine. nih.gov The domains within this NRPS enzyme include adenylation (A) for substrate activation, thiolation (T) for covalent tethering, condensation (C) for peptide bond formation, N-methylation (M) for modification, and a terminal reductase (R*) domain for product release and cyclization. researchgate.net
In Epichloë species, the perA gene is often found as an "orphaned" gene, meaning it is not located within a larger cluster of functionally related genes. nih.gov This is seen as a result of reductive evolution, where ancestral gene clusters have been streamlined over time. nih.gov In contrast, the perA orthologs found in Metarhizium and Cladonia are part of a more extensive seven-gene cluster, termed the pyrrolopyrazine (PPZ) cluster, suggesting a more complex ancestral pathway. nih.gov
For Epichloë endophytes, heterologous expression studies have confirmed that the PerA synthetase is the only pathway-specific enzyme required to produce peramine. nih.govusda.gov The fungus provides the necessary precursors, L-arginine and 1-pyrroline-5-carboxylate (a derivative of L-proline), from its primary metabolism. scispace.com
However, the discovery of the larger PPZ gene cluster in other fungi like Metarhizium majus reveals a more intricate system. acs.orgnih.gov In M. majus, genes within this cluster encode enzymes that support or modify the peramine pathway. For example:
ppzD : This gene encodes an α-ketoglutarate/iron-dependent oxygenase that synthesizes trans-4-hydroxy-L-proline, a key precursor for the PerA enzyme, ensuring a sufficient supply for biosynthesis. acs.orgnih.gov
ppzC : This gene encodes a second oxygenase that acts directly on the peramine molecule itself, hydroxylating it to create a novel analogue, 8-hydroxyperamine. acs.orgnih.gov
This indicates that while Epichloë has evolved a minimal system for peramine production, other fungi retain a more complex genetic toolkit for producing a diversity of related pyrrolopyrazine compounds.
Enzymatic Mechanisms and Proposed Reaction Sequences in this compound Synthesis
The synthesis of peramine is a classic example of non-ribosomal peptide synthesis, carried out by the single, multi-domain PerA enzyme. researchgate.net The process follows a coordinated, assembly-line-like mechanism.
The proposed reaction sequence is as follows:
Substrate Activation (Module 1) : The first adenylation domain (A1) selects 1-pyrroline-5-carboxylate and activates it using ATP, forming an aminoacyl-adenylate intermediate. This activated substrate is then transferred to the adjacent thiolation (T1) domain, where it is covalently tethered as a thioester. researchgate.netscispace.com
Substrate Activation (Module 2) : Concurrently, the second adenylation domain (A2) selects and activates L-arginine, which is subsequently loaded onto the second thiolation (T2) domain. researchgate.netscispace.com
Peptide Bond Formation : The condensation (C) domain orchestrates the formation of a peptide bond between the two tethered substrates, linking the 1-pyrroline-5-carboxylate from module 1 to the arginine on module 2. researchgate.net
N-Methylation : An N-methylation (M) domain modifies the arginine residue by adding a methyl group. researchgate.net
Product Release and Cyclization : The final reductase (R*) domain catalyzes the reductive release of the synthesized dipeptide from the enzyme. This release is coupled with a cyclization reaction that forms the characteristic bicyclic pyrrolopyrazine core of peramine. frontiersin.orgresearchgate.net
The absence or mutation of this terminal R* domain, as seen in the perA-ΔR allele, disrupts the final step, leading to the release of an uncyclized or improperly cyclized intermediate, resulting in the production of pyrrolopyrazine-1,4-diones instead of peramine. frontiersin.org
Table 3: Compound Names Mentioned in the Article
| Compound Name |
|---|
| Peramine |
| This compound |
| Pyrrolopyrazine |
| Pyrrolopyrazine-1,4-diones |
| 8-hydroxyperamine |
| L-arginine |
| L-proline |
| 1-pyrroline-5-carboxylate |
| trans-4-hydroxy-L-proline |
| Ergovaline |
| Lolitrem B |
| Terpendole C |
| Epoxy-janthitrem I |
| Paxilline |
| N-formylloline |
| N-acetylloline |
| Ergotamine |
| Ergocornine |
| Ergocryptine |
| Ergotaminine |
| Janthitrem A |
Environmental and Host-Mediated Regulation of this compound Biosynthesis
While the genetic makeup of the Epichloë endophyte is the primary determinant of its ability to produce peramine, the expression of the perA gene and the resulting concentration of the alkaloid are significantly influenced by the host plant and various environmental factors. researchgate.net The symbiotic relationship is a key regulatory component, as the expression of many fungal secondary metabolite genes, including perA, is known to occur specifically when the endophyte is growing within the host plant (in planta). massey.ac.nz This indicates a complex signaling dialogue between the fungus and its grass host that governs biosynthesis. massey.ac.nz
The host plant's genotype has a direct and measurable impact on the endophyte's biomass and its production of alkaloids. nih.govcam.ac.uk Studies using quantitative trait loci (QTL) analysis in perennial ryegrass (Lolium perenne) have identified specific regions on the plant's chromosomes (linkage groups) that are associated with variations in peramine concentration. nih.govcam.ac.uk This host-mediated regulation appears to function through at least two mechanisms: influencing the total amount of fungal mycelia within the plant tissues and, in some cases, affecting alkaloid production levels independently of the fungal biomass. nih.gov
In addition to the host's genetic influence, other factors related to the plant and its environment play a regulatory role. The metabolic state of both the plant and the fungus is intertwined; the endophyte relies on the host for nutrients derived from photosynthesis, and this interaction can trigger the production of secondary metabolites that would not be synthesized if each organism were grown in isolation. tandfonline.commdpi.com Plant age and seasonality have also been shown to affect alkaloid levels, with one study noting that peramine concentrations in Elymus dahuricus peaked in October and were undetectable in June. mdpi.com
Table 2: Summary of Factors Regulating Peramine Biosynthesis
| Regulatory Factor | Description of Influence |
|---|---|
| Host Plant Genotype | Specific genetic loci (QTLs) in the host grass genome influence the concentration of peramine produced by the endophyte. nih.govcam.ac.uk |
| Plant-Fungus Signaling | perA gene expression is significantly upregulated in planta, suggesting that signals from the host are required to activate the biosynthetic pathway. massey.ac.nz |
| Endophyte Biomass | Host genetics can regulate the quantity of endophyte mycelia in plant tissues, which in turn affects the overall amount of peramine produced. nih.gov |
| Nutrient Availability | As a symbiont, the endophyte's metabolic activity, including alkaloid synthesis, is dependent on the nutritional resources provided by the host plant. tandfonline.com |
| Seasonality and Plant Age | The concentration of peramine in host grasses can vary significantly with the seasons and the developmental stage of the plant. mdpi.com |
Ecological and Inter Organismal Roles of Peramine Hemisulfate
Peramine (B34533) Hemisulfate in Grass-Endophyte Mutualistic Symbiosis
The symbiotic relationship between certain grasses and endophytic fungi of the genus Epichloë is a classic example of defensive mutualism. nih.gov This partnership enhances the host grass's survival and competitive ability, largely through the production of a suite of bioactive alkaloids by the fungus. nih.govmdpi.com Among these, peramine, a pyrrolopyrazine alkaloid, is one of the most common. nih.govmdpi.com The production of peramine and other alkaloids is a key factor in the success of this symbiosis, offering significant advantages to the host plant. pnas.orgslu.se
The presence of Epichloë endophytes and the alkaloids they produce, including peramine, is associated with enhanced tolerance of host grasses to various stresses. nih.govmdpi.com While much of the research on abiotic stress tolerance focuses on broader physiological changes in the plant, the production of peramine itself can be influenced by environmental conditions. For instance, studies have shown that drought stress can lead to a significant increase in peramine concentrations in perennial ryegrass (Lolium perenne). nih.gov This suggests a potential, indirect role for peramine in stress tolerance, as elevated levels of this defensive compound during periods of environmental stress could provide enhanced protection against herbivores when the plant is most vulnerable.
The primary and most well-documented role of peramine is in the defense of the host grass against herbivorous insects. maxapress.comnih.gov This alkaloid acts as a potent feeding deterrent, significantly reducing the damage caused by various insect pests. slu.semdpi.com The production of peramine is a highly effective defense strategy, and its presence can dramatically alter the feeding behavior of herbivores, leading to increased plant fitness and survival in environments with high insect pressure. pnas.orgslu.se The effectiveness of peramine as a defense mechanism is a cornerstone of the mutualistic relationship between the grass and its endophytic symbiont. nih.gov
The concentration of peramine in the plant tissue is a critical factor in its defensive efficacy. Research has established that there is a minimum threshold of peramine concentration required for effective deterrence of some insect pests. grassland.org.nz For example, a concentration of at least 15 to 20 parts per million (ppm) is considered necessary for strong resistance against the Argentine stem weevil. grassland.org.nz
Herbivory itself can induce an increase in peramine levels. Studies have shown that damage from both adult and larval Argentine stem weevils can lead to a significant increase in peramine concentrations in the stems and leaves of perennial ryegrass. mdpi.com This induced response further strengthens the plant's defense at the precise time it is under attack.
Table 1: Impact of Herbivory on Peramine Concentration in Lolium perenne
| Plant Part | Herbivore | Peramine Concentration Increase (%) |
|---|---|---|
| Stems | Adult Argentine Stem Weevil | 291% |
| Leaves | Adult Argentine Stem Weevil | 135% |
| Stems | Larval Argentine Stem Weevil | 216% |
| Leaves | Larval Argentine Stem Weevil | 85% |
Data sourced from a study on induced defenses in ryegrass-Epichloë symbiosis. mdpi.com
Anti-Herbivory Mechanisms and Specificity of Peramine Hemisulfate
Peramine's protective role is primarily achieved through its potent anti-herbivory properties. It is particularly effective against certain insect species, demonstrating a degree of specificity in its action. nih.gov
Peramine is a powerful feeding deterrent against the Argentine stem weevil (Listronotus bonariensis), a significant pest of perennial ryegrass. slu.segrassland.org.nz Both adult and larval stages of this insect are deterred by the presence of peramine in the plant tissues. nih.gov This deterrent effect is concentration-dependent, with higher concentrations leading to a greater reduction in feeding. mdpi.com Studies have shown that even at low concentrations, peramine can significantly reduce the feeding activity of adult weevils on an artificial diet. mdpi.com The antifeedant properties of peramine are a key component of the resistance conferred by the endophyte to the host grass. grassland.org.nz
Research has demonstrated a direct correlation between the presence of peramine and reduced feeding damage. In one study, Argentine stem weevil adults fed on perennial ryegrass lines containing peramine experienced significant weight loss, indicating a strong antifeedant effect. mdpi.comnih.gov
Table 2: Effect of Peramine-Containing Ryegrass on Argentine Stem Weevil Adult Weight
| Ryegrass Line | Peramine Presence | Adult Weevil Weight Change |
|---|---|---|
| LE164 | Yes | -13.3% |
| LE166 | Yes | -17.1% |
| ALTO AR1 | Yes | -18.2% |
| Jumbo (endophyte-free) | No | +12.3% |
Data from a study evaluating the impact of endophyte and peramine production on L. bonariensis. mdpi.com
The presence of peramine in host plants elicits distinct behavioral changes in susceptible insects. For the Argentine stem weevil, exposure to peramine-producing grasses leads to a reduction in feeding time and an increase in time spent in unfavorable positions for parasitoid oviposition, such as crouching. nzpps.org This behavioral modification not only reduces herbivory but can also indirectly affect the population dynamics of the pest by making them less vulnerable to their natural enemies. nzpps.org
Physiologically, the consumption of peramine can have sublethal effects on insects. While not acutely toxic in the same way as some other alkaloids, it can negatively impact insect development and performance. nih.gov For example, larvae of the native Chilean moth Chilesia rudis that fed on endophyte-infected ryegrass showed a longer pupal development time. nih.gov
The specific combination of alkaloids produced varies depending on the endophyte strain and the host plant genotype. mdpi.com Some endophyte strains have been selected to produce peramine for insect deterrence while minimizing the production of alkaloids that are toxic to livestock, such as lolitrem B and ergovaline. mdpi.com This highlights the importance of understanding the individual and interactive effects of these compounds for agricultural applications.
Role of this compound in Plant-Parasitic Nematode Interactions
The symbiotic relationship between Epichloë endophytic fungi and cool-season grasses results in the production of various bioactive alkaloids, including peramine, which can play a role in defending the host plant against herbivores, including plant-parasitic nematodes (PPNs). mdpi.com These alkaloids can exert both direct and indirect effects on PPNs. mdpi.comdntb.gov.ua Direct effects involve interaction with the motile stages of nematodes, potentially causing paralysis (nematostatic effect) or death (nematicidal effect), or inhibiting the hatching of nematode eggs. mdpi.com Indirectly, these metabolites may bolster the host's immunity, which in turn inhibits nematode feeding and development. mdpi.com
The protective potential of grass-endophyte associations against nematodes has been a subject of considerable research, though findings can be variable. nzpps.orgnzpps.org This variability is often attributed to the specific grass genotype and endophyte strain combinations, which produce different profiles and concentrations of alkaloids. mdpi.comnzpps.org For instance, Neotyphodium coenophialum infection in tall fescue has been shown to have a detrimental effect on several PPN species, including the root-knot nematode Meloidogyne marylandi. nzpps.orgnzpps.org However, the impact of Neotyphodium lolii in perennial ryegrass is less consistent. nzpps.org Some studies have reported no effect on certain nematode species, while others have observed reduced nematode populations in endophyte-infected plants. nzpps.org
Research has demonstrated that the secondary metabolites produced by the grass-endophyte symbiosis can have negative effects on PPNs through direct ingestion of toxins or by repelling them, which hinders their ability to find a host. mdpi.com In some cases, endophyte-free perennial ryegrass plants have been found to contain significantly higher numbers of root-knot nematodes compared to certain endophyte-infected counterparts. nzpps.org However, the presence of an endophyte does not guarantee nematode resistance; several N. lolii strains have been tested that did not significantly reduce nematode numbers, highlighting the complexity of these interactions. nzpps.org The specific role of peramine in these interactions is often inferred from the broader effects of the alkaloid profile, as it is a key component produced by many of these endophytes. nzpps.orgnzpps.org
Table 1: Summary of Research Findings on Endophyte-Mediated Effects on Plant-Parasitic Nematodes
| Host Grass | Endophyte Species | Nematode Species | Observed Effect | Citation(s) |
|---|---|---|---|---|
| Tall fescue (Festuca arundinacea) | Neotyphodium coenophialum | Various, including Meloidogyne marylandi | Detrimental effect on nematodes. | nzpps.orgnzpps.org |
| Perennial ryegrass (Lolium perenne) | Neotyphodium lolii | Meloidogyne marylandi | Reduced nematode numbers with some endophyte strains; others had no significant effect. | nzpps.org |
| Perennial ryegrass (Lolium perenne) | Neotyphodium lolii | Meloidogyne naasi | Conflicting results: one study found no effect, another found fewer galls and female nematodes. | nzpps.org |
| Perennial ryegrass (Lolium perenne) | Neotyphodium lolii | Paratylenchus spp. | Lower numbers observed on infected plants, but possibly linked to differences in plant yield. | nzpps.org |
Evolutionary Dynamics of this compound Production in Symbiotic Systems
The production of peramine is a key feature of the defensive mutualism in many grass-endophyte symbiotic systems. slu.sefrontiersin.org Peramine is synthesized by a two-module non-ribosomal peptide synthetase (NRPS) encoded by the perA gene. asm.org This gene is widely distributed across various Epichloë taxa, and peramine is considered the most commonly detected alkaloid produced by these fungi. asm.orguba.ar The evolution of these symbiotic systems is shaped by the benefits the fungus provides to the host, with alkaloid production being a primary driver. researchgate.net
The distribution of peramine production, however, is not uniform across all Epichloë species and strains that possess the perA gene. asm.org This discontinuous distribution is a result of evolutionary dynamics, including mutations that render the gene nonfunctional. asm.org Studies have identified several independent genetic events, such as deletions and insertions of transposable elements within the perA gene, that abolish peramine production in certain isolates. asm.org For example, a specific allele found in Epichloë festucae has a deletion of the region encoding a critical domain of the synthetase enzyme, which prevents the synthesis of peramine. asm.org This indicates that while the genetic potential to produce peramine is widespread, its expression is subject to mutation and selective pressures.
The mode of transmission of the endophyte also appears to influence alkaloid production profiles from an evolutionary standpoint. uba.ar Asexual, vertically transmitted Epichloë (formerly Neotyphodium) species, which are passed from the mother plant to its seeds, often produce high levels of a diverse range of alkaloids. slu.seuba.ar In contrast, sexually reproducing Epichloë species, which can transmit both vertically and horizontally via spores, tend to produce a less complex profile, often restricted to smaller amounts of alkaloids like peramine. uba.ar This suggests a co-evolutionary dynamic where the nature of the symbiosis influences the evolution of the fungus's chemical arsenal (B13267), with peramine being a foundational, widespread, yet variably expressed, defensive compound. researchgate.net
Analytical Methodologies and Quantification of Peramine Hemisulfate
Advanced Chromatographic Techniques for Separation and Detection
Chromatography is the cornerstone of peramine (B34533) analysis, providing the necessary separation from other alkaloids and matrix components. Liquid chromatography, in particular, has proven to be the most effective approach.
Liquid chromatography coupled with mass spectrometry (LC-MS) is currently the most widely utilized method for the analysis of peramine. researchgate.net This technique offers high sensitivity and selectivity, allowing for both identification and quantification at low concentrations.
A validated LC-MS method for the simultaneous quantification of peramine and other endophyte-derived alkaloids in perennial ryegrass (Lolium perenne L.) has been established. researchgate.netnih.gov This method employs a simple two-step extraction process followed by analysis using a reverse-phase C18 column. researchgate.net A linear gradient using acetonitrile with 0.1% formic acid as the mobile phase is effective for separating the analytes. researchgate.net Detection is typically achieved using a high-resolution mass spectrometer, which provides excellent sensitivity and reproducibility. nih.gov
The method demonstrates high sensitivity, with Limit of Detection (LOD) and Limit of Quantitation (LOQ) values significantly lower than previous methods. researchgate.net This advancement allows for the accurate measurement of peramine across a wide linear range, making it suitable for diverse research and quality control applications. researchgate.net
| Parameter | Value | Reference |
|---|---|---|
| Limit of Detection (LOD) | 0.2 ng/mL | researchgate.net |
| Limit of Quantitation (LOQ) | 0.8 ng/mL | researchgate.net |
| Linear Range | 0.8 to 1593.9 ng/mL | researchgate.net |
| Coefficient of Determination (R²) | > 0.99 | researchgate.net |
Prior to the widespread adoption of LC-MS, High-Performance Liquid Chromatography (HPLC) was a common method for alkaloid analysis. Early approaches for related alkaloids used HPLC with ultraviolet (UV) detection. researchgate.net However, for compounds like lolitrem B, this was found to be susceptible to interference from other compounds in the plant matrix. researchgate.net
To enhance selectivity and sensitivity, methods using HPLC with a fluorescence detector (FLD) were implemented, particularly for alkaloids such as ergovaline and lolitrem B. researchgate.net While these HPLC-FLD methods were robust for certain compounds, LC-MS has become the preferred technique for peramine quantification due to its superior sensitivity and specificity, often being used in conjunction with HPLC-FLD for a comprehensive alkaloid profile in a given sample. researchgate.net
Spectroscopic Approaches for Peramine Hemisulfate Characterization and Detection
Spectroscopic techniques are indispensable for the structural characterization of this compound and serve as the detection principle in many analytical setups.
Mass Spectrometry (MS): As a detector for LC, MS provides structural information through fragmentation. Peramine has a molecular weight of 247.30 g/mol . In a mass spectrometer, the molecule can be ionized to form a molecular ion [M+H]⁺. By inducing fragmentation, a unique pattern of daughter ions is produced. Given peramine's structure, which includes a pyrrolopyrazine core and a guanidine side chain, characteristic fragmentation would involve cleavage at the α-carbon relative to the nitrogen atoms in the side chain, a common pathway for amines. metwarebio.com This fragmentation pattern serves as a fingerprint for unambiguous identification.
Near-Infrared Reflectance Spectroscopy (NIRS): NIRS has been explored as a rapid, non-destructive technique for the quantitative analysis of peramine in forage. researchgate.net This method relies on the absorption of near-infrared light by molecular vibrations (overtones and combinations) and can be calibrated using multivariate algorithms to predict chemical composition. nih.gov However, while NIRS is fast and requires minimal sample preparation, it is not sensitive enough to determine precise alkaloid concentrations and is better suited for high-throughput screening rather than exact quantification. researchgate.net
UV-Visible Spectroscopy: In a chromatographic setup, a UV-Vis detector can be used for quantification. Alkaloids, often containing aromatic rings and conjugated systems, typically exhibit absorption in the UV range of 240-450 nm. The specific maximum absorption wavelength (λmax) for peramine would be determined by its pyrrolopyrazine chromophore. This technique is often used in HPLC methods for quantification but can be less selective than mass spectrometry in complex matrices.
Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the most powerful technique for the definitive structural elucidation of organic molecules like peramine. 1H and 13C NMR experiments would reveal the precise connectivity and chemical environment of every proton and carbon atom in the molecule. The chemical shifts, coupling constants, and through-space correlations (from 2D NMR experiments like NOESY) would confirm the pyrrolopyrazine structure, the substitution pattern, and the conformation of the side chain.
Quantification Strategies in Complex Biological Matrices
Quantifying peramine in biological samples, such as endophyte-infected pasture grass, presents significant analytical challenges due to the complexity of the sample matrix.
The "matrix effect" is a major challenge in quantifying analytes in complex mixtures using techniques like LC-MS. Components of the biological matrix (e.g., lipids, pigments, other metabolites in a plant extract) can co-elute with the target analyte and interfere with the ionization process in the mass spectrometer. This can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), resulting in inaccurate quantification.
To overcome this, matrix-matched calibration is often necessary. This involves preparing calibration standards in a blank matrix extract that is free of the analyte, ensuring that the standards and the samples experience similar matrix effects.
Analyte recovery during the sample extraction process is another critical factor. A robust extraction method must efficiently and consistently remove the analyte from the sample matrix. For peramine in ryegrass, a simple two-step extraction has been developed with recovery rates established between 87% and 102%, indicating high efficiency. nih.gov
To ensure that an analytical method is reliable and fit for purpose, it must undergo rigorous validation. This process establishes the performance characteristics of the method, including accuracy, precision, selectivity, and robustness, often following guidelines from bodies like the International Conference on Harmonisation (ICH).
For the LC-MS analysis of peramine, a full validation has been performed, demonstrating the method's reliability. researchgate.netnih.gov
Accuracy: This refers to the closeness of the measured value to the true value. It is often assessed by spike-recovery experiments, where a known amount of the analyte is added to a blank matrix and the percentage recovered is calculated. For peramine, accuracy was confirmed with recovery rates falling within an acceptable range of 87-102%. nih.gov
Precision: This measures the degree of agreement among individual tests when the procedure is applied repeatedly to multiple samplings. It is typically expressed as the relative standard deviation (RSD). The method for peramine showed high precision, with RSD values below 5% for quality control samples. nih.gov
Selectivity: This is the ability of the method to measure the analyte of interest without interference from other components in the sample. High-resolution mass spectrometry provides excellent selectivity for peramine. nih.gov
Robustness: This is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage. The peramine LC-MS method was found to be robust, with quantitation results being comparable across different mass spectrometry instruments. nih.gov
| Validation Parameter | Key Finding | Reference |
|---|---|---|
| Accuracy (% Recovery) | 87% - 102% | nih.gov |
| Precision (% RSD) | < 5% | nih.gov |
| Selectivity | High selectivity achieved with high-resolution MS | nih.gov |
| Linearity (R²) | > 0.99 | researchgate.net |
| Robustness | Results were comparable across different instruments | nih.gov |
Spatial and Temporal Distribution Studies of this compound within Host Plants
The distribution of peramine, a potent insect deterrent produced by endophytic fungi of the Epichloë genus, within host grasses is not uniform. Its concentration varies significantly across different plant tissues and changes over time, influenced by factors such as plant development, age of the tissue, and environmental conditions. Understanding this spatial and temporal distribution is crucial for comprehending the ecological role of the endophyte-grass symbiosis.
Spatial Distribution:
Peramine is systemically distributed throughout the host plant, having been detected in various tissues, including leaf sheaths, leaf blades, seeds, roots, and even in guttation fluid. nih.govgrassland.org.nzresearchgate.net This systemic presence suggests that the water-soluble alkaloid is mobile within the plant's vascular system, offering protection to the entire organism. grassland.org.nz
Research on perennial ryegrass (Lolium perenne) has shown that peramine concentrations are generally highest in the seeds. nih.govresearchgate.net In one study, the seed component of reproductive plants contained approximately 75% of the total peramine present in the plant. researchgate.net After the seeds, the shoots typically exhibit higher concentrations than the roots. nih.govresearchgate.net Within the leaves, concentrations are often similar between the leaf sheath and the leaf blade. researchgate.net The endophyte mycelia are most concentrated in the pseudostems (the base of the tiller), suggesting that peramine is transported from this site to other parts of the plant. researchgate.net The detection of peramine in guttation fluid provides direct evidence of its mobilization and translocation through the xylem. grassland.org.nz
| Plant Tissue | Relative Peramine Concentration | Specific Findings |
|---|---|---|
| Seeds | Very High | Contains the highest concentrations in the plant; one study reported a mean concentration of 63.7 µg/g and accounted for ~75% of total plant peramine. researchgate.net |
| Shoots (Leaf Sheath & Blade) | High | Concentrations are generally higher in shoots than in roots. nih.gov Younger leaf tissues contain higher concentrations than older tissues. researchgate.net |
| Guttation Fluid | Variable | Detection confirms mobilization and translocation within the plant's xylem. grassland.org.nz |
| Roots | Low | Typically contains the lowest concentrations compared to shoots and seeds. researchgate.net |
| Crown | Low | Concentrations are among the lowest in the plant. researchgate.net |
| Dead Leaf Tissue | Very Low / Undetectable | Contains the lowest levels of the alkaloid. researchgate.net |
Temporal Distribution:
The concentration of peramine is not static and fluctuates with the age and developmental stage of the plant and its tissues. A general trend observed is a decrease in peramine concentration as a leaf ages. researchgate.net Consequently, younger leaves at the top of the plant tend to have higher concentrations than the older leaves at the base.
Biosensor and High-Throughput Screening Developments for this compound
The detection and quantification of peramine are essential for agricultural research, particularly for evaluating the insect resistance of pasture grasses and ensuring livestock safety. While traditional chromatographic methods are accurate, there is a growing need for faster, more cost-effective, and field-deployable analytical tools. This has led to explorations in biosensor technology and the adaptation of high-throughput screening (HTS) methodologies.
Biosensor Developments:
Currently, there are no specific biosensors reported in the scientific literature that are designed exclusively for the detection of peramine. However, the development of biosensors for other biogenic amines and alkaloids provides a conceptual framework for future peramine-specific sensors. Electrochemical biosensors, for instance, are a promising platform. researchgate.net These devices use a biological recognition element (like an enzyme or antibody) that interacts with the target analyte, producing an electrical signal proportional to its concentration. For a compound like peramine, a potential approach could involve using enzymes that can specifically act on its pyrrolopyrazine structure or developing antibodies that bind to it with high affinity.
The primary components of such a hypothetical biosensor would include:
Biorecognition Element: An enzyme or antibody that specifically interacts with peramine.
Transducer: A component that converts the biochemical interaction into a measurable signal (e.g., an electrode for electrochemical sensors).
Signal Processor: Electronics to amplify and display the signal.
While the development of such a device for peramine is still in the conceptual stage, the progress in biosensors for other small molecules suggests its feasibility.
High-Throughput Screening (HTS):
High-throughput screening (HTS) allows for the rapid analysis of a large number of samples, which is highly beneficial for plant breeding programs aiming to select grass varieties with optimal alkaloid profiles. While traditional HTS often involves robotic automation for biological assays, in the context of analytical chemistry, it refers to methods that significantly increase sample throughput. mdpi.com
For peramine and other fungal alkaloids, liquid chromatography coupled with mass spectrometry (LC-MS) has been adapted for higher-throughput analysis. mdpi.comnih.gov Researchers have developed simplified extraction and analytical protocols that allow for the quantification of peramine, along with other key alkaloids like lolitrem B and ergovaline, in a single, rapid LC-MS run. nih.gov These methods are crucial for efficiently screening large numbers of plant samples.
Furthermore, HTS principles are applied in the discovery of new biologically active compounds, including insect deterrents. Bioassay-guided fractionation is a common strategy where plant extracts are systematically tested for a specific biological activity. researchgate.net Screening assays for insect deterrents often involve choice or no-choice feeding tests with target insects. nih.govnih.gov For peramine, such assays could be miniaturized and automated to screen numerous grass endophyte associations for their deterrent efficacy against pests like the Argentine stem weevil. A typical screening workflow would involve:
Preparation of extracts from a large number of grass samples.
Application of these extracts to an artificial diet or leaf discs.
Exposure of the treated substrate to the target insect pest.
Automated imaging or measurement to quantify feeding deterrence.
Chemical analysis (e.g., by high-throughput LC-MS) of the most active extracts to correlate activity with peramine concentration. mdpi.com
These approaches, combining rapid analytical techniques with bioassays, are invaluable for accelerating research and development in forage grass improvement. mdpi.com
Molecular and Genomic Insights into Peramine Hemisulfate Function
Transcriptomic Profiling of Genes Influenced by Peramine (B34533) Hemisulfate in Host Plants
The symbiotic relationship between grasses and Epichloë endophytes, which are responsible for producing peramine, initiates a significant reprogramming of the host plant's gene expression. asm.org Research has revealed that endophyte infection can alter the expression of as much as one-third of the host plant's genes. asm.org This widespread transcriptomic change underscores the intimate and complex molecular dialogue between the fungus and the plant. While these changes are not solely attributable to peramine, they form the genetic backdrop against which peramine functions.
Transcriptomic profiling studies comparing endophyte-infected (E+) and endophyte-free (E-) plants have identified the upregulation of numerous host genes involved in defense and stress tolerance. preprints.org For instance, in response to drought stress, the presence of the endophyte stimulates the expression of plant genes encoding for dehydrins and heat shock proteins, which are crucial for preventing cellular damage. mdpi.com Furthermore, endophyte infection has been shown to alter the expression of genes related to photosynthesis. mdpi.com In some cases, drought-related genes were observed to be downregulated in E+ perennial ryegrass, suggesting a decrease in the plant's sensitivity to drought conditions. preprints.org Global gene expression profiling has become a important tool for identifying new components involved in these complex interactions. biorxiv.orgfrontiersin.orgnih.govnih.gov The analysis of differentially expressed genes helps to uncover the signaling pathways and response mechanisms that govern the symbiosis. nih.govfrontiersin.org
The following table summarizes some of the key host plant genes and gene categories influenced by the presence of peramine-producing endophytes.
Metabolomic Analysis of Plant-Endophyte Associations in Relation to Peramine Hemisulfate Accumulation
Metabolomic analysis provides a powerful lens through which to view the biochemical consequences of the plant-endophyte symbiosis, revealing shifts in metabolite profiles that are associated with the accumulation of alkaloids like peramine. nih.gov These studies consistently show that endophyte infection leads to the production and accumulation of specific fungal metabolites within the host tissues, alongside significant alterations to the host's own metabolome. nih.govmdpi.com
A hallmark of Epichloë infection is the production of mannitol, a sugar alcohol that is not typically found in uninfected grasses. mdpi.comoup.com Mannitol is thought to function as an osmotic regulator, contributing to the enhanced stress tolerance of the symbiotic organism. preprints.org Beyond fungal-derived compounds, the host plant's metabolism is also profoundly affected. Studies have documented increased levels of various soluble sugars, including glucose, fructose, and trehalose, in endophyte-infected grasses, particularly under conditions of water deprivation. nih.govmdpi.com This is often accompanied by an accumulation of amino acids such as proline and glutamic acid. nih.gov
The table below details key metabolites that are differentially accumulated in plant-endophyte associations that produce peramine.
Gene Editing and Functional Genomics Approaches in this compound Research
Functional genomics, particularly through gene editing, has been instrumental in elucidating the genetic basis of peramine production. nih.govnih.gov Research has identified that the biosynthesis of peramine is encoded by a single gene, perA. asm.orggrassland.org.nz This gene codes for a large, two-module non-ribosomal peptide synthetase (NRPS), the enzyme that catalyzes the formation of the peramine molecule from its precursors, arginine and proline. grassland.org.nzebi.ac.uk
The definitive role of perA was confirmed through targeted gene deletion experiments. grassland.org.nz Using molecular techniques to create a "knockout" mutant of the Epichloë endophyte where the perA gene was deleted, researchers observed a complete cessation of peramine production. grassland.org.nz Crucially, when host grasses were infected with this perA-deletion strain, they lost their resistance to insect herbivores like the Argentine stem weevil, providing direct experimental evidence for the adaptive advantage conferred by peramine. grassland.org.nz
Further functional validation has come from heterologous expression studies. ebi.ac.uknih.gov Scientists have successfully transferred the perA gene from an Epichloë endophyte into a different, non-peramine-producing fungus. ebi.ac.uknih.gov The expression of perA in this new host was sufficient to enable peramine synthesis, confirming that no other Epichloë-specific genes are required for the biosynthetic pathway. ebi.ac.uknih.gov These gene editing and functional genomics approaches, including the use of powerful tools like CRISPR/Cas9 for targeted gene modification, have been pivotal in dissecting the molecular machinery behind the production of this important bioprotective compound. synthego.comcrisprtx.com
Sub-Cellular Localization and Transport Mechanisms of this compound within the Symbiosis
The Epichloë endophyte resides exclusively in the intercellular spaces (the apoplast) of the host grass's leaves, stems, and seeds, growing between the plant cells without penetrating them. oup.comnih.gov This intercellular localization means that peramine is synthesized by the fungus and secreted into the apoplastic fluid. nih.govnih.gov For peramine to be effective as a systemic defense compound, it must be mobilized from the apoplast and distributed throughout the host plant tissues.
Direct evidence for the transport of peramine comes from the analysis of plant fluids. nih.gov Using highly sensitive mass spectrometry methods, researchers have detected peramine in the cut leaf fluid and, significantly, in the guttation fluid of endophyte-infected grasses. nih.govgrassland.org.nz Guttation fluid is composed of xylem sap that is exuded from the leaf margins, and its composition provides a window into the contents of the plant's vascular system. The presence of peramine in this fluid unequivocally demonstrates that the alkaloid is taken up from the apoplast and transported systemically through the xylem. nih.gov
While the systemic movement of peramine via the plant's vascular system is established, the specific molecular mechanisms and transporters involved in its movement across membranes remain to be fully characterized. nih.govaging-us.com The process likely involves specific transporter proteins on the plant cell membranes bordering the apoplast that facilitate the uptake of peramine into the plant's vascular tissues for long-distance transport. nih.gov However, the identity of these transporters and the precise subcellular pathways of peramine movement are areas of active investigation. rockefeller.edunih.govplos.org
Applied Research and Biotechnological Prospects of Peramine Hemisulfate
Development of Endophyte-Enhanced Forage Varieties for Agronomic Improvement
The symbiotic relationship between cool-season grasses and Epichloë fungal endophytes is a cornerstone of modern pastoral agriculture, offering significant agronomic advantages. These fungi, which live within the plant tissues, produce a range of bioactive alkaloids, including the insect-deterring compound peramine (B34533). grassland.org.nzfrontiersin.org The exploitation of this natural symbiosis has led to the development of endophyte-enhanced forage varieties with improved persistence, stress tolerance, and pest resistance. umass.educiheam.org
Research has demonstrated that grasses infected with certain Epichloë strains exhibit superior vigor, particularly under stressful conditions such as nutrient deficiency, high temperatures, and lack of water. umass.edu Infected plants often produce a greater number of tillers and have more extensive root systems, which contributes to their enhanced drought tolerance and ability to compete with weed species. umass.edunih.gov For instance, greenhouse experiments have shown that endophyte infection in wild barley can significantly increase plant biomass, with above-ground matter and root dry weight increasing by as much as 33.3% and 30.0%, respectively. nih.gov This enhanced growth and resilience make endophyte-infected grasses highly suitable for low-input agricultural systems. umass.edu
The primary agronomic benefit driving the development of these enhanced forages is the built-in resistance to various insect pests. grassland.org.nzgrassland.org.nz Peramine is a potent feeding deterrent to a number of significant pasture pests, most notably the Argentine stem weevil (Listronotus bonariensis). grassland.org.nzresearchgate.netresearchgate.net The presence of peramine in the plant tissues discourages insect feeding, which reduces plant damage and supports greater pasture persistence. researchgate.netgrassland.org.nz For example, the commercial endophyte strain known as AR1, which produces peramine but not the alkaloids associated with livestock toxicosis like lolitrem B and ergovaline, provides resistance to the Argentine stem weevil that is comparable to wild-type endophytes. grassland.org.nzgrassland.org.nz This targeted pest control helps maintain the density and productivity of the desired forage species in a pasture. grassland.org.nz
Table 1: Agronomic and Pest Resistance Traits Conferred by Epichloë Endophytes
| Trait | Observed Effect in Endophyte-Infected Grasses | Key References |
|---|---|---|
| Plant Vigor | Increased number of tillers and roots, leading to greater overall biomass. | umass.edunih.gov |
| Stress Tolerance | Enhanced tolerance to drought, high temperature, and low nutrient conditions. | umass.educiheam.orgnih.gov |
| Weed Competition | Improved ability to compete with weed species. | umass.edu |
| Insect Resistance (Foliar-Feeders) | High resistance to pests such as billbugs, chinch bugs, sod webworms, and Argentine stem weevil. | grassland.org.nzumass.eduresearchgate.net |
| Insect Resistance (Aphids) | Deterrent effects observed against species like the bird-cherry-oat aphid (Rhopalosiphum padi). | grassland.org.nzmdpi.com |
The development of novel endophyte-grass combinations continues to be a major focus of forage breeding programs. Scientists select and screen for endophyte strains that produce an optimal profile of alkaloids—specifically, high levels of insect-deterring compounds like peramine while being free of compounds that cause animal health issues. grassland.org.nznzgajournal.org.nz This selection process has revolutionized the pastoral industry by providing farmers with forage options that are persistent, productive, and safe for grazing animals. nzgajournal.org.nz
Strategies for Optimizing Peramine Hemisulfate Production in Cultivated Systems
Maximizing the production of beneficial alkaloids like peramine is a key objective in the biotechnological application of Epichloë endophytes. Research has focused on both genetic and culture-based strategies to enhance the synthesis of this valuable compound in controlled systems.
A significant breakthrough in understanding peramine production was the identification of perA, the single non-ribosomal peptide synthetase (NRPS) gene responsible for its biosynthesis. grassland.org.nznih.gov This discovery has opened the door to molecular strategies for optimizing peramine levels. Studies have shown that it is possible to introduce a functional copy of the perA gene into endophyte strains that naturally lack it or have non-functional versions. nih.govnih.gov Using Agrobacterium tumefaciens-mediated transformation, scientists have successfully engineered endophyte strains to produce peramine both in laboratory cultures and within the host plant. nih.gov This "proof-of-concept" demonstrates the potential for creating artificial combinations of alkaloid pathways in a single endophyte strain through transgenesis, thereby enhancing the protective qualities of the symbiosis. nih.gov
Beyond genetic modification, optimizing the production of peramine and other secondary metabolites can be achieved through the manipulation of culture conditions. Fungal fermentation is a well-established method for producing bioactive compounds on an industrial scale. researchgate.netscirp.org The yield of a target metabolite is often highly dependent on the composition of the culture medium and physical parameters. Strategies for enhancing production include:
Media Optimization: Adjusting the sources and concentrations of carbon and nitrogen is critical. researchgate.netmdpi.com Different fungal strains may have unique nutritional requirements for maximizing the output of specific secondary metabolites.
Co-cultivation: Growing the endophyte alongside other microorganisms can sometimes trigger the activation of silent biosynthetic gene clusters, leading to the production of novel or increased quantities of existing compounds. frontiersin.org
Mutagenesis: Exposing fungal strains to chemical mutagens or physical radiation (like UV light) can induce random mutations in their genome. frontiersin.org While a random process, it can be used to screen for mutants with enhanced production capabilities for a desired metabolite. frontiersin.org
Research into the perA gene has revealed that its expression is influenced by the symbiotic interaction between the fungus and its host plant. nih.govebi.ac.uk The gene is often preferentially expressed when the endophyte is growing within the plant, suggesting a complex regulatory dialogue. ebi.ac.ukresearchgate.net Understanding these regulatory signals is crucial for developing fermentation processes that can replicate the high-yield conditions found in nature. The ultimate goal is to develop robust and economically viable biotechnological production systems for peramine, potentially for use as a standalone biopesticide or for inoculating elite grass cultivars. researchgate.net
Table 2: Biotechnological Approaches for Enhancing Peramine Production
| Strategy | Description | Key References |
|---|---|---|
| Genetic Engineering | Introduction of a functional perA gene into endophyte strains that do not naturally produce peramine. | nih.govnih.gov |
| Fermentation Optimization | Adjusting culture medium components (e.g., carbon/nitrogen sources) and physical parameters to maximize yield. | researchgate.netmdpi.com |
| Strain Improvement | Using techniques like mutagenesis followed by screening to select for high-producing fungal strains. | frontiersin.org |
| Pathway Elucidation | Studying the biosynthetic gene cluster (perA) to understand its regulation and identify potential targets for enhancement. | grassland.org.nzebi.ac.uknih.gov |
Ecological Engineering and Sustainable Pest Management through this compound
The use of peramine-producing, endophyte-enhanced forages is a prime example of ecological engineering applied to pest management. researchgate.netucr.edu This approach seeks to design and manage agricultural systems based on ecological principles to maximize beneficial ecosystem services, such as natural pest control, while minimizing the need for external inputs like synthetic pesticides. mdpi.comespublisher.com By integrating endophytes that produce peramine, a natural insect deterrent, into pastures, a self-sustaining and environmentally sound pest management system is created. umass.eduontosight.ai
This strategy aligns perfectly with the core tenets of Integrated Pest Management (IPM), a holistic approach that combines biological, cultural, physical, and chemical tools to manage pests in a way that minimizes economic, health, and environmental risks. thriveagric.com The use of endophyte-enhanced grasses represents a powerful biological control tactic. umass.edu The peramine produced by the fungus acts as a biorational pesticide, deterring pests from feeding and reducing their populations without the broad-spectrum, off-target effects associated with many conventional chemical insecticides. mdpi.comontosight.ai This targeted action helps conserve beneficial insects and maintain biodiversity within the agroecosystem. mdpi.com
Ecological engineering for pest management often involves habitat manipulation to make the environment less favorable for pests and more attractive to their natural enemies. researchgate.netucr.edu Planting endophyte-infected grasses that produce peramine is a direct manipulation of the crop itself, creating a less hospitable environment for herbivorous insects. umass.edu This "bottom-up" control, where the plant itself is made more resistant, is a fundamental component of a resilient pest management system. researchgate.net
The benefits of this approach include:
Reduced Pesticide Reliance: Widespread use of endophyte-enhanced forages can significantly decrease the need for chemical insecticide applications in pastures, protecting soil and water quality. ontosight.aithriveagric.com
Enhanced Sustainability: The pest resistance is a persistent trait, passed down through the grass seed, providing a long-term, low-input solution for farmers. umass.edu
Increased Biodiversity: By avoiding broad-spectrum pesticides, the populations of non-target organisms, including beneficial predators and pollinators, are preserved. mdpi.comespublisher.com
The success of peramine-producing endophytes serves as a model for how understanding natural chemical ecology can be translated into effective and sustainable agricultural practices. ucr.eduontosight.ai
Integration of this compound Research into Broader Agroecological Frameworks
The development and application of peramine-producing endophytes extend beyond simple pest control, fitting into the broader, holistic framework of agroecology. frontiersin.orgmdpi.com Agroecology is a scientific discipline, a set of practices, and a social movement that seeks to create sustainable and equitable agricultural and food systems by integrating ecological and social principles. frontiersin.orgfao.org Research on this compound contributes to several key agroecological goals.
Firstly, it promotes the design of resilient agroecosystems. A core principle of agroecology is the enhancement of biodiversity and the harnessing of natural ecological interactions. frontiersin.orgcirad.fr The endophyte-grass symbiosis is a perfect illustration of this, where the interaction between two species produces a service—pest control—that strengthens the entire system. grassland.org.nz By reducing reliance on synthetic inputs, this technology helps to close nutrient cycles, improve soil health, and decrease the environmental footprint of pastoral farming, all of which are central aims of agroecology. frontiersin.orgfao.org
Secondly, the focus on peramine aligns with the agroecological goal of reducing human and environmental exposure to harmful chemicals. cirad.fr The transition away from calendar-based chemical treatments towards biologically-based solutions like endophyte-mediated resistance is a fundamental step in designing healthier and more sustainable food production systems. cirad.fr
Finally, integrating this research into an agroecological framework requires moving beyond narrow metrics like yield alone. agroecologytpp.org A holistic assessment would evaluate the performance of these endophyte-enhanced systems based on a wider range of indicators, including:
Ecological Impact: Changes in biodiversity, soil health, and water quality.
Economic Viability: Long-term profitability for farmers through reduced input costs and improved pasture persistence.
Social Equity: Access to this technology for smallholder farmers and its contribution to resilient rural livelihoods. thriveagric.comfrontiersin.org
The story of peramine and Epichloë endophytes provides a powerful case study for how targeted biotechnological research can support a large-scale transition towards more agroecological farming systems. It demonstrates that by working with nature's own processes, it is possible to develop innovative solutions that address major agricultural challenges like pest management in a way that is both productive and sustainable. frontiersin.orgfao.org
Emerging Research Frontiers and Unaddressed Questions
Elucidation of Remaining Unknowns in Peramine (B34533) Hemisulfate Biosynthesis
While the core of peramine biosynthesis is attributed to the non-ribosomal peptide synthetase (NRPS) encoded by the perA gene, several aspects of its complete biosynthetic pathway remain to be fully elucidated. scispace.comresearchgate.net Peramine is understood to be synthesized from the precursors arginine and proline (or its derivative, 1-pyrroline-5-carboxylate). scispace.com The single, multifunctional perA gene is considered solely responsible for the synthesis of the peramine backbone. researchgate.netmdpi.com This was substantiated by studies where the deletion of perA halted peramine production. scispace.com
However, recent discoveries have opened new avenues of investigation. Orthologues of the perA gene have been identified in entomopathogenic and lichen-forming fungi, such as Metarhizium and Cladonia species. acs.orgnih.govusda.gov Unlike in Epichloë endophytes, where perA often stands alone, in these other fungi, it is part of a larger gene cluster, termed the pyrrolopyrazine (PPZ) cluster. acs.orgusda.gov This suggests that peramine might be a precursor to more complex, yet-to-be-identified pyrrolopyrazine metabolites in these organisms. nih.govusda.gov
A significant recent finding within the Metarhizium majus PPZ cluster was the characterization of two α-ketoglutarate, iron-dependent oxygenases, PpzC and PpzD. acs.org Research demonstrated that PpzD produces trans-4-hydroxy-L-proline, a key substrate for the peramine-synthesizing NRPS, PpzA. acs.org Furthermore, PpzC was found to hydroxylate peramine to create a novel analogue, 8-hydroxyperamine. acs.org This discovery confirms that the biosynthesis can extend beyond the core peramine structure and highlights the potential for uncovering novel derivatives.
Key unknowns that remain a focus of research include:
The precise enzymatic steps and potential intermediate compounds involved in the conversion of arginine and proline before their incorporation by the PerA enzyme.
The full range of chemical diversity that can be generated from the peramine scaffold by the ancillary enzymes found in the PPZ gene clusters of non-Epichloë fungi. acs.orgnih.gov
The evolutionary and ecological drivers behind the existence of an orphaned perA gene in Epichloë versus a larger biosynthetic cluster in other fungal genera. usda.gov
Discovery of Novel Biological Targets and Mechanisms of Action (in non-mammalian contexts)
Peramine is well-established as a potent insect feeding deterrent, particularly against the Argentine stem weevil (Listronotus bonariensis). rug.nlmdpi.comnih.gov Its primary mechanism of action is antifeedant, meaning it discourages insects from feeding on endophyte-infected plants. mdpi.comnih.gov While effective, the precise molecular targets within the insect's biological systems are not fully understood.
The current understanding is that peramine likely has neurotoxic effects that disrupt normal physiological functions in insects. However, unlike many synthetic insecticides that target specific sites like voltage-gated sodium channels, the exact receptor or pathway that peramine interacts with in insects remains an area of active investigation. nih.gov The deterrence is concentration-dependent, with higher concentrations leading to a significant reduction in feeding. nih.gov
The mechanisms of insect resistance to natural compounds involve detoxification, target site insensitivity, reduced penetration, and behavioral avoidance. pesticidestewardship.orgwikipedia.org Understanding peramine's specific target could provide insight into potential resistance mechanisms and inform strategies for sustainable pest management.
Emerging research frontiers in this area include:
Identification of the specific molecular receptor(s) in insects that bind to peramine, leading to the antifeedant response.
Elucidation of the downstream signaling pathways that are activated upon peramine binding, resulting in the observed changes in insect feeding behavior.
Comparative studies across different insect species to understand why peramine is highly effective against some pests but less so against others. slu.se
Investigation into potential secondary biological activities of peramine and its derivatives (like 8-hydroxyperamine) against other non-mammalian organisms, such as nematodes or pathogenic fungi. mdpi.comresearchgate.net While some studies have explored this, the targets and mechanisms remain largely unknown.
Development of Advanced In Situ and Real-Time Monitoring Technologies for Peramine Hemisulfate
The ability to monitor the production and localization of this compound within the plant-fungus symbiotum in real-time and in situ is crucial for understanding its ecological role and the dynamics of its biosynthesis. Current methods for peramine quantification largely rely on extraction from plant tissues followed by analytical chemistry techniques.
High-performance liquid chromatography (HPLC) coupled with fluorescence detection (FLD) or mass spectrometry (LC-MS) are the most common and robust methods for accurately quantifying peramine. mdpi.commdpi.com LC-MS, and particularly ultra-high-performance liquid chromatography coupled with tandem mass spectrometry (UPLC-MS/MS), offers high sensitivity and specificity. mdpi.comresearchgate.net These methods have been refined to allow for the simultaneous detection of peramine along with other endophyte-produced alkaloids like lolitrem B and ergovaline. mdpi.comresearchgate.net Near-infrared reflectance spectroscopy (NIRS) has been explored as a rapid, non-destructive alternative for qualitative and quantitative analysis, showing good predictive power for peramine. researchgate.net
While powerful, these methods typically require destructive sampling and sample processing, preventing true in situ or real-time observation of metabolic dynamics. The development of advanced monitoring technologies could revolutionize the study of peramine production.
Frontiers for technological development include:
Biosensors: Designing and engineering specific biosensors, potentially based on antibodies or engineered proteins, that can detect peramine directly within living plant tissue. These could be fluorescently tagged to allow for microscopic visualization of peramine localization.
Advanced Mass Spectrometry Imaging (MSI): Techniques like matrix-assisted laser desorption/ionization (MALDI)-MSI could be further optimized to map the spatial distribution of peramine across a cross-section of plant tissue at a cellular level, providing insights into its transport and accumulation.
Microgel Sensors: The development of micron-sized hydrogel sensors that can be embedded in a biological matrix to detect specific molecules in real-time could be adapted for peramine. nih.gov These sensors could report on local concentration changes through fluorescence, offering spatiotemporal monitoring. nih.gov
In Situ Spectroscopy: Refining techniques like Attenuated Total Reflection-Fourier Transform Infrared (ATR-FTIR) spectroscopy for use with plant tissues could allow for real-time monitoring of chemical changes, including alkaloid production, in response to stimuli without sample destruction. acs.org
Exploration of this compound in Diverse Plant-Microbe Systems Beyond Grasses
The study of peramine has been overwhelmingly focused on its role in the symbiosis between Epichloë endophytes and cool-season grasses of the Pooideae subfamily. researchgate.netresearchgate.netresearchgate.net This association is a classic example of defensive mutualism, where the fungus provides protection against herbivores in exchange for nutrients and propagation. researchgate.net
The recent discovery of the perA gene and its associated PPZ biosynthetic cluster in fungi from entirely different ecological niches—such as the insect-pathogenic Metarhizium species and the lichen-forming fungus Cladonia grayi—represents a major paradigm shift. acs.orgnih.govusda.gov This finding strongly suggests that the production of peramine and related pyrrolopyrazines is not exclusive to grass endophytes and may play diverse roles in other plant-microbe or fungus-environment interactions.
This opens up several new research frontiers:
Investigating the role of peramine in entomopathogenic fungi: Does peramine production in Metarhizium contribute to its insect-killing efficacy, perhaps by weakening the host insect's defenses or acting as a feeding deterrent in a different context? nih.govusda.gov
Exploring the function of peramine in lichens: What is the ecological significance of peramine production in the Cladonia grayi lichen symbiosis? It could serve as a defense against lichen-grazing invertebrates or have other, currently unknown, functions within this complex, multi-organismal system.
Screening other plant-associated microbes: A systematic search for perA orthologues in the genomes of other endophytic and epiphytic fungi and bacteria associated with a wider variety of plants (beyond grasses) could reveal a much broader distribution of this compound. This could include fungi associated with trees or other agricultural crops. mpg.demdpi.com
Understanding the ecological context of peramine derivatives: As seen with 8-hydroxyperamine in M. majus, different systems may produce different peramine analogues. acs.org Exploring these novel compounds and their biological activities in their native systems will provide a more complete understanding of the functional diversity of this class of alkaloids.
This exploration into non-grass systems will not only broaden our fundamental knowledge of peramine's distribution and function but may also uncover novel applications for these natural products in agriculture and biotechnology. mdpi.combspp.org.uk
Q & A
Basic Research Questions
Q. What are the standard methodologies for detecting and quantifying Peramine Hemisulfate in plant tissues?
- Methodological Answer : this compound is typically quantified using high-performance liquid chromatography (HPLC) coupled with mass spectrometry (LC-MS/MS). For example, in endophyte-infected ryegrass, peramine was detected via HPLC with a quantification limit of ~46.5 ng g⁻¹ . LC-MS/MS analysis leverages peramine's guanidinium moiety, which produces distinctive MS2 product ions (e.g., neutral losses of 17 and 42 m/z), enabling confirmation of its identity . Sample preparation involves alkaloid extraction from lyophilized plant tissues using methanol or acetonitrile, followed by centrifugation and filtration. Internal standards (e.g., cyclo(Pro, Arg)) are used for calibration when commercial standards are unavailable .
Q. How should researchers design bioassays to evaluate this compound’s biological activity?
- Methodological Answer : A no-choice artificial diet bioassay is widely used to assess peramine’s antifeedant effects. For instance, Argentine stem weevil (Listronotus bonariensis) feeding performance was tested using diets containing peramine at 45–180 ng g⁻¹. Key steps include:
- Preparing a standardized diet (e.g., 87.6% water, 4.3% starch, 3.5% agar).
- Homogenizing peramine into the diet at target concentrations.
- Conducting trials under controlled conditions (e.g., 4 days in darkness at room temperature).
- Measuring consumption via mass loss or behavioral metrics.
Statistical analysis (ANOVA, Tukey tests) is critical to compare treatment effects, with data transformation (e.g., arcsine square-root for percentages) to meet normality assumptions .
Advanced Research Questions
Q. What genetic factors influence this compound biosynthesis in Epichloë endophytes?
- Methodological Answer : Peramine production is regulated by the perA gene in Epichloë fungi. Mutations in adenylation (A1, A2) and reductase (R*) domains of perA disrupt biosynthesis. Researchers use PCR and DNA sequencing to identify functional alleles. For example:
- Amplify perA domains using primers targeting conserved regions.
- Analyze sequence polymorphisms (e.g., deletions in R* domains) linked to non-functional chemotypes.
- Cross-reference with HPLC data to correlate genetic mutations with peramine absence/presence .
Table 1 : Common perA Mutations and Peramine Production
| Mutation Type | Domain Affected | Peramine Detected? |
|---|---|---|
| R* domain deletion | Reductase | No |
| A1/A2 point mutations | Adenylation | Variable |
Q. How can researchers reconcile discrepancies in Peramine detection across studies?
- Methodological Answer : Contradictions often arise from:
- Plant-endophyte specificity : Endophyte strain (e.g., Epichloë festucae vs. E. lolii) and host plant cultivar (e.g., ryegrass ALTO AR1 vs. JUMBO) significantly affect peramine levels .
- Detection sensitivity : LC-MS/MS (limit of detection ~1 ng g⁻¹) outperforms HPLC in low-concentration samples.
- Environmental factors : Drought stress or nutrient availability alters fungal alkaloid profiles.
To address these, standardize protocols for endophyte quantification (e.g., PCR-based infection rates) and cross-validate results with multiple detection methods .
Q. What statistical approaches are recommended for analyzing Peramine-related bioassay data?
- Methodological Answer : Use mixed-effects models to account for variability in biological replicates. For example:
- Apply ANOVA to compare means across treatments (e.g., peramine concentrations).
- Follow with post-hoc tests (Tukey HSD) for pairwise comparisons.
- For non-normal data, employ non-parametric tests (Kruskal–Wallis + Conover–Inman).
Data should be transformed (e.g., log, arcsine) to meet parametric assumptions. Report means ± standard errors and effect sizes .
Q. How can cross-study comparisons of this compound data be optimized?
- Methodological Answer : Implement meta-analytical frameworks to harmonize
- Normalize peramine concentrations to dry weight or endophyte infection rate.
- Use public repositories (e.g., NCBI SRA) to share raw sequencing and LC-MS data.
- Apply semantic similarity metrics (e.g., cosine similarity for dataset features) to identify comparable studies .
Tables for Reference
Table 2 : Representative Peramine Concentrations in Ryegrass Cultivars
| Cultivar/Line | Endophyte Infection (%) | Peramine (ng g⁻¹) |
|---|---|---|
| ALTO AR1 | 80 | 184.2 ± 36.1 |
| LE166 | 100 | 46.5 ± 1.2 |
| JUMBO | 0 | Not detected |
Table 3 : Key MS2 Ions for Peramine Identification
| Precursor Ion (m/z) | Product Ions (m/z) | Neutral Losses |
|---|---|---|
| 248 | 231, 206 | 17, 42 |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
